Cas no 1823959-87-0 (5-(Chloromethyl)-4,6-dimethylpyrimidine)

• Product Name: 5-(Chloromethyl)-4,6-dimethylpyrimidine
• CAS No: 1823959-87-0
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• CID: 5303758
• Update Time: 2026-03-10

5-(Chloromethyl)-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4,6-dimethylpyrimidine

• Inchi： 1S/C7H9ClN2/c1-5-7(3-8)6(2)10-4-9-5/h4H,3H2,1-2H3
• InChI Key： JILTXLNPLRAXPR-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• XLogP3: 1.4
• Topological Polar Surface Area: 25.8

Additional information on 5-(Chloromethyl)-4,6-dimethylpyrimidine

5-(Chloromethyl)-4,6-Dimethylpyrimidine: A Comprehensive Overview

5-(Chloromethyl)-4,6-Dimethylpyrimidine (CAS No. 1823959-87-0) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its pyrimidine ring structure with chloromethyl and methyl substituents, has garnered attention due to its unique chemical properties and potential for functionalization in advanced materials and catalysis.

The molecular structure of 5-(Chloromethyl)-4,6-Dimethylpyrimidine consists of a pyrimidine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. The substituents at positions 4, 5, and 6 are methyl groups and a chloromethyl group (-CH2Cl), respectively. This arrangement imparts the compound with distinct electronic properties, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the potential of 5-(Chloromethyl)-4,6-Dimethylpyrimidine as a precursor for the synthesis of advanced materials. For instance, researchers have explored its use in the development of coordination polymers and metal-organic frameworks (MOFs). The chloromethyl group serves as a reactive site for metal coordination, enabling the construction of porous materials with high surface areas and tunable pore sizes. These materials have shown promise in gas storage, catalysis, and sensing applications.

In addition to its role in materials science, 5-(Chloromethyl)-4,6-Dimethylpyrimidine has been investigated for its potential in organic synthesis. The compound's reactivity allows for various substitution reactions, enabling the synthesis of derivatives with tailored functionalities. For example, substitution of the chloromethyl group with other functional groups can lead to compounds with enhanced electronic or optical properties.

From a synthetic perspective, 5-(Chloromethyl)-4,6-Dimethylpyrimidine can be prepared via several routes. One common method involves the reaction of 4,6-dimethylpyrimidin-5-ol with thionyl chloride (SOCl2), followed by subsequent purification steps. This approach ensures high yield and purity, making it suitable for large-scale production.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5-(Chloromethyl)-4,6-Dimethylpyrimidine. Density functional theory (DFT) calculations have revealed that the compound exhibits significant electron-withdrawing effects due to the chloromethyl group, which enhances its reactivity in nucleophilic substitution reactions. These findings have been instrumental in guiding experimental efforts to optimize synthesis pathways and improve product yields.

Furthermore, 5-(Chloromethyl)-4,6-Dimethylpyrimidine has been utilized as a building block in the synthesis of heterocyclic compounds with potential pharmaceutical applications. The pyrimidine ring system is known to exhibit bioactivity in various drug classes, including antiviral agents and anticancer drugs. By modifying the substituents on the pyrimidine ring, researchers can tailor the compound's pharmacokinetic properties for specific therapeutic applications.

In conclusion, 5-(Chloromethyl)-4,6-Dimethylpyrimidine (CAS No. 1823959-87-0) is a multifaceted compound with wide-ranging applications in materials science, organic synthesis, and drug discovery. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop novel materials and compounds with tailored functionalities.